![molecular formula C9H10Cl2O3S B2527563 2-(3-Chloro-4-methoxyphenyl)ethanesulfonyl chloride CAS No. 1267337-52-9](/img/structure/B2527563.png)
2-(3-Chloro-4-methoxyphenyl)ethanesulfonyl chloride
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Overview
Description
2-(3-Chloro-4-methoxyphenyl)ethanesulfonyl chloride, also known as CMC or mesyl chloride, is a commonly used reagent in organic chemistry for the synthesis of sulfonyl chlorides. It is a colorless liquid with a pungent odor and is highly reactive towards nucleophiles.
Scientific Research Applications
Synthesis of Functional Aromatic Multisulfonyl Chlorides
The compound 2-(3-Chloro-4-methoxyphenyl)ethanesulfonyl chloride, due to its reactive sulfonyl chloride group, serves as a key intermediate in the synthesis of various functional aromatic multisulfonyl chlorides. These multisulfonyl chlorides have been synthesized through a sequence of reactions, which include the quantitative oxidative chlorination of S-(aryl)-N,N'-diethylthiocarbamate, alkyl- or benzyl thiophenyl groups as masked nonreactive precursors to sulfonyl chlorides. Such compounds are essential building blocks in the construction of dendritic and other complex organic molecules, showcasing the significance of this compound in advanced organic synthesis and material science research (Percec et al., 2001).
Transformation and Degradation Studies
The environmental persistence and transformation of related chlorinated aromatic compounds, such as methoxychlor, have been extensively studied to understand their degradation mechanisms in natural and engineered systems. For instance, the dechlorination and biotransformation of methoxychlor by various environmental bacterial species indicate how microbial processes contribute to the degradation of chlorinated organic compounds in aquatic environments. This research provides insights into the fate and degradation pathways of chlorinated aromatic compounds, including those related to this compound, highlighting the environmental implications and degradation strategies for such chemicals (Satsuma & Masuda, 2012).
Electrocatalytic Reduction Studies
The electrocatalytic reduction of arylethyl chlorides, which are structurally similar to this compound, has been investigated for the synthesis of 2-arylpropanoic acids. These studies, conducted at silver cathodes in the presence of carbon dioxide, demonstrate the potential of electrochemical methods in the selective synthesis of valuable organic compounds from chlorinated intermediates. This research not only underscores the utility of electrocatalysis in organic synthesis but also provides a green chemistry approach to transform chlorinated organic compounds into more valuable products (Isse, Ferlin, & Gennaro, 2005).
Safety and Hazards
The safety data sheet for a similar compound, methanesulfonyl chloride, indicates that it is toxic if swallowed, harmful in contact with skin, causes severe skin burns and eye damage, may cause an allergic skin reaction, fatal if inhaled, may cause respiratory irritation, and is harmful to aquatic life .
Properties
IUPAC Name |
2-(3-chloro-4-methoxyphenyl)ethanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10Cl2O3S/c1-14-9-3-2-7(6-8(9)10)4-5-15(11,12)13/h2-3,6H,4-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYXZIOZXBBBFTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCS(=O)(=O)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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